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Compound of Interest

Compound Name: (2-Methyl-5-nitrophenyl)methanol

Cat. No.: B1608265 Get Quote

Essential Safety Protocols for Handling (2-Methyl-5-
nitrophenyl)methanol
This guide provides critical, immediate safety and logistical information for the handling and

disposal of (2-Methyl-5-nitrophenyl)methanol (CAS No. 22474-47-1). As your partner in

laboratory safety, we aim to build deep trust by delivering value beyond the product itself. This

document is designed for researchers, scientists, and drug development professionals, offering

procedural, step-by-step guidance grounded in established safety principles.

Hazard Identification and Risk Assessment
(2-Methyl-5-nitrophenyl)methanol is a chemical compound that requires careful handling due

to its potential health hazards. The primary, globally harmonized (GHS) classification for this

compound indicates that it causes serious eye irritation[1][2]. While comprehensive

toxicological data for this specific molecule is limited, related nitroaromatic and methylphenol

compounds are known to be harmful if swallowed, toxic in contact with skin, and may cause

skin and respiratory irritation[3][4][5][6]. Therefore, a cautious approach assuming multiple

routes of potential exposure is essential.

Key Hazard Statements:

H319: Causes serious eye irritation[1][2].

H302/H332 (Precautionary): Harmful if swallowed or if inhaled[5].
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H315 (Precautionary): Causes skin irritation[5].

Before beginning any work, a thorough risk assessment must be conducted, considering the

quantities being used, the nature of the experimental procedures, and the potential for aerosol

or dust generation.

Personal Protective Equipment (PPE): Your First
Line of Defense
The proper selection and consistent use of PPE are non-negotiable for minimizing exposure

risk. All personnel handling (2-Methyl-5-nitrophenyl)methanol must wear the following

equipment.

PPE Category Specification Standard/Reference

Eye & Face Protection

Safety glasses with side-

shields or, preferably, chemical

safety goggles.

Conforming to EN 166 (EU) or

OSHA 29 CFR 1910.133 (US)

[3][7].

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). A

standard laboratory coat, fully

buttoned, is mandatory. For

larger quantities or potential for

splashing, consider impervious

protective clothing.

Consult glove manufacturer

data for specific breakthrough

times.[4][8]

Respiratory Protection

All handling of solid or

solutions should occur in a

certified chemical fume hood to

minimize inhalation exposure.

[4][7] If a fume hood is not

available or if exposure limits

are exceeded, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors and

particulates is required.[7][8]

Conforming to NIOSH (US) or

EN 149 (EU) standards[3][7].
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Causality Behind PPE Choices:

Eye Protection: The H319 classification directly mandates robust eye protection. Goggles

provide a superior seal compared to safety glasses, offering better protection against

splashes and airborne particles[3].

Gloves: Nitrile gloves offer good resistance to a range of chemicals. The principle of "double

gloving" can be employed during procedures with a higher risk of contamination. Always

inspect gloves for tears or pinholes before use.

Fume Hood: The use of a fume hood is a critical engineering control. It protects the user by

capturing and exhausting vapors, dusts, or mists that may be generated, preventing

inhalation, which is a primary route of exposure for many chemicals[4].

Operational Plan: A Step-by-Step Handling Protocol
Adherence to a strict, methodical workflow is paramount for ensuring safety.

Step 1: Preparation and Engineering Controls

Verify Fume Hood Operation: Ensure the chemical fume hood is operational and the airflow

is within its specified range.

Assemble Materials: Gather all necessary equipment, including the chemical container,

spatulas, weighing paper, solvents, and reaction vessels, and place them inside the fume

hood.

Emergency Equipment Check: Confirm that an emergency eyewash station and safety

shower are unobstructed and readily accessible[3][4].

Don PPE: Put on all required personal protective equipment as specified in the table above

before handling the chemical[7].

Step 2: Handling the Chemical

Weighing: If working with the solid form, carefully weigh the required amount inside the fume

hood to prevent the generation and dispersal of dust.
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Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to

avoid splashing.

Prevent Contact: At all times, prevent direct contact with skin, eyes, and clothing[7].

Maintain Housekeeping: Keep the work area clean and organized. Immediately clean up any

minor spills using appropriate procedures (see Section 5).

Step 3: Post-Handling and Decontamination

Secure Container: Tightly close the primary container of (2-Methyl-5-nitrophenyl)methanol
and store it in a cool, dry, and well-ventilated area[7].

Decontaminate: Wipe down the work surface within the fume hood and any equipment used.

Remove PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves

should be removed last and disposed of as hazardous waste.

Wash Hands: Wash hands thoroughly with soap and water after handling the chemical, even

if gloves were worn[7][9].

Disposal Plan: Managing Hazardous Waste
(2-Methyl-5-nitrophenyl)methanol and any materials contaminated with it must be managed

as hazardous waste. Do not pour this chemical down the drain or dispose of it with regular

trash.[4]

Disposal Protocol:

Waste Segregation:

Solid Waste: Collect unused reagents, contaminated weighing paper, and used gloves in a

dedicated, clearly labeled hazardous waste container[4].

Liquid Waste: Collect all solutions containing the compound in a separate, leak-proof, and

appropriately labeled hazardous waste container[4]. Do not mix with other waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department.
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Container Management:

Keep waste containers tightly closed except when adding waste.

Store waste containers in a designated, secure secondary containment area.

Final Disposal: Arrange for pickup and disposal through your institution's authorized

hazardous waste management provider[4].

Emergency Procedures: Plan for the Unexpected
First-Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get immediate medical

attention[3][9][10].

Skin Contact

Take off immediately all contaminated clothing.

Wash skin with plenty of soap and water. If skin

irritation occurs or you feel unwell, get medical

advice/attention. Wash contaminated clothing

before reuse[3][6][10].

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If breathing is difficult,

trained personnel should give oxygen. If not

breathing, give artificial respiration. Get

immediate medical attention[3][9][10].

Ingestion

Do NOT induce vomiting. Call a physician or

poison control center immediately. If person is

conscious, rinse mouth with water[3][11].
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Chemical Spill Response

In the event of a spill, follow this protocol to ensure safety and proper cleanup.

Evacuate & Alert: Immediately alert others in the vicinity and evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For a small spill, contain the material using an inert absorbent material like

vermiculite, sand, or earth[4][12]. Do not use combustible materials.

Collect: Carefully scoop the absorbed material into a labeled hazardous waste container.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, and dispose of

all cleaning materials as hazardous waste[4].

Workflow for Chemical Spill Response
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Spill of (2-Methyl-5-nitrophenyl)methanol Occurs

Assess Spill Size & Location

Small & Contained Spill
(Inside Fume Hood)

  Small

Large or Uncontained Spill
(Outside Fume Hood)

Large  
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& Equipment
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Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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